Carbonyl vs. Methylene Linker: Impact on Hydrogen Bond Acceptor Capacity and Molecular Geometry
The target compound contains a carbonyl linker (amide bond) connecting the piperidine ring to the isoxazole moiety, whereas the closest commercial analog (CAS 2640866-84-6) uses a methylene linker. The carbonyl oxygen serves as a strong hydrogen bond acceptor (HBA) and imposes partial double-bond character, restricting rotational freedom between the piperidine and isoxazole rings . In contrast, the methylene analog has no HBA at this position and allows free rotation . This difference is critical for target engagement: molecular docking studies on oxazole-incorporated naphthyridine derivatives show that the carbonyl oxygen forms key hydrogen bonds with conserved residues in kinase and receptor binding pockets that a methylene group cannot replicate [1].
| Evidence Dimension | Linker type and hydrogen bond acceptor count at piperidine-isoxazole junction |
|---|---|
| Target Compound Data | Carbonyl (C=O) linker; 1 additional HBA atom; restricted rotation due to amide bond; molecular weight 348.4 g/mol |
| Comparator Or Baseline | Methylene (CH2) linker (CAS 2640866-84-6); 0 HBA at linker; free rotation; molecular weight 334.4 g/mol |
| Quantified Difference | Delta MW = +14.0 g/mol; 1 additional HBA; distinct torsional profile |
| Conditions | Structural comparison based on SMILES and IUPAC names from vendor datasheets |
Why This Matters
The constrained geometry and additional hydrogen bonding capability of the carbonyl linker can significantly alter target selectivity and binding kinetics, making the target compound a distinct chemical probe that cannot be replaced by the methylene analog in SAR studies.
- [1] Rangaswamy, S., et al. (2023). Chemistry & Biodiversity, 20(11), e202300466. Molecular docking reveals hydrogen bond interactions between carbonyl oxygen of oxazole-naphthyridine compounds and target residues. View Source
